Cas no 2137658-71-8 (Methyl 6-sulfinohexanoate)

• Product Name: Methyl 6-sulfinohexanoate
• CAS No: 2137658-71-8
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 6484194
• PubChem ID: 165843679
• Update Time: 2025-05-22

Methyl 6-sulfinohexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-sulfinohexanoate
• EN300-732384
• 2137658-71-8
• Methyl 6-sulfinohexanoate

• Inchi： 1S/C7H13ClO3S/c1-11-7(9)5-3-2-4-6-12(8)10/h2-6H2,1H3
• InChI Key： BVRUUCOYNYGJAE-UHFFFAOYSA-N
• SMILES： ClS(CCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Additional information on Methyl 6-sulfinohexanoate

Methyl 6-sulfinohexanoate (CAS No. 2137658-71-8): A Comprehensive Overview

Methyl 6-sulfinohexanoate (CAS No. 2137658-71-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This sulfur-containing ester is part of a growing class of sulfino-containing compounds that are being explored for various industrial and research purposes. The compound's molecular structure features a hexanoate backbone with a sulfino group at the 6-position, making it particularly interesting for synthetic chemistry applications.

The growing interest in Methyl 6-sulfinohexanoate derivatives reflects broader trends in chemical research, where scientists are increasingly focusing on sulfur-functionalized compounds for their unique reactivity and potential biological activities. Recent studies have shown that compounds like 6-sulfinohexanoic acid methyl ester can serve as valuable intermediates in organic synthesis, particularly in the development of novel biocompatible materials and pharmaceutical precursors.

From a chemical perspective, Methyl 6-sulfinohexanoate exhibits several noteworthy characteristics. The sulfino group (-S(=O)-OH) provides both nucleophilic and electrophilic properties, allowing for diverse chemical transformations. This dual reactivity makes CAS 2137658-71-8 particularly valuable in multistep synthetic pathways, where it can participate in various coupling reactions and serve as a building block for more complex molecular architectures.

The compound's potential applications align with several current research hotspots, including green chemistry and sustainable synthesis. As the chemical industry moves toward more environmentally friendly processes, compounds like Methyl 6-sulfinohexanoate are being investigated for their potential in catalytic systems and atom-economical reactions. Recent publications have explored its use in metal-free transformations, addressing one of the key challenges in modern synthetic chemistry.

In the pharmaceutical sector, researchers are examining sulfino-containing esters like 2137658-71-8 for their potential as prodrug candidates or metabolic intermediates. The compound's ability to undergo controlled oxidation-reduction transformations makes it particularly interesting for drug delivery systems. While not directly bioactive itself, Methyl 6-sulfinohexanoate serves as a crucial intermediate in the synthesis of more complex sulfur-based pharmacophores.

The material science field has also shown interest in 6-sulfinohexanoate derivatives for their potential in polymer modification. The sulfino functionality can act as a crosslinking site or surface modifier, potentially enhancing the properties of various polymeric materials. This application aligns with the growing demand for functionalized polymers in advanced manufacturing and biomedical applications.

From a commercial perspective, the market for specialized sulfino compounds like Methyl 6-sulfinohexanoate has been steadily growing. The compound's CAS number 2137658-71-8 is increasingly appearing in chemical catalogs and research databases, reflecting its rising importance in synthetic chemistry. Current production methods focus on controlled oxidation of corresponding thiol precursors, with ongoing research into more efficient and scalable synthetic routes.

Quality control and characterization of Methyl 6-sulfinohexanoate present unique challenges due to the compound's sensitivity to oxidation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical challenges have spurred the development of specialized sulfino compound analysis protocols that are now being applied to related chemical families.

The safety profile of 2137658-71-8 is an area of active research, with current data suggesting it requires standard laboratory precautions for handling organosulfur compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain stability. These handling requirements are similar to those for other reactive sulfur species in organic chemistry.

Looking toward the future, Methyl 6-sulfinohexanoate research directions appear promising. Several academic and industrial groups are investigating its potential in click chemistry applications, bioconjugation strategies, and as a precursor for sulfoxide-containing molecules. The compound's versatility positions it as a potentially valuable tool in the expanding toolkit of sulfur-based synthetic methodologies.

For researchers working with CAS 2137658-71-8, recent literature suggests several promising synthetic applications. The compound has shown utility in ligand design for coordination chemistry, particularly in systems where the sulfino group can participate in metal binding. Additionally, its potential in dynamic covalent chemistry systems is being explored, taking advantage of the reversible nature of some sulfur-containing functional groups.

In conclusion, Methyl 6-sulfinohexanoate (CAS No. 2137658-71-8) represents an important addition to the family of sulfur-functionalized organic compounds. Its unique chemical properties, combined with growing applications across multiple scientific disciplines, make it a compound of significant current interest. As research continues to uncover new uses for this versatile molecule, its role in advanced chemical synthesis and materials science is likely to expand further in the coming years.